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Compound of Interest

Compound Name:
Ethyl-(1-methyl-pyrrolidin-2-

ylmethyl)-amine

CAS No.: 68339-47-9

Cat. No.: B1321705

Get Quote

The pyrrolidine ring is a privileged scaffold in drug discovery, appearing in numerous natural

products and synthetic pharmaceuticals. Its conformational rigidity, basic nitrogen atom, and

potential for stereoisomerism make it an ideal building block for creating molecules that can

interact with biological targets in a highly specific and potent manner. (S)-1-Methyl-2-

(aminomethyl)pyrrolidine is a prime example of such a building block, offering two key points

for molecular elaboration: a secondary amine within the ring and a primary amine on the side

chain. This dual functionality, combined with its defined stereochemistry, makes it a valuable

starting material for the synthesis of diverse compound libraries aimed at various therapeutic

targets, including G-protein coupled receptors (GPCRs) and enzymes.

Physicochemical and Spectroscopic Profile
The fundamental properties of the parent amine, (S)-1-Methyl-2-(aminomethyl)pyrrolidine, are

critical for its handling, reaction setup, and analytical characterization.
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Property Value Source

CAS Number 113426-94-3 N/A

Molecular Formula C₆H₁₄N₂ N/A

Molecular Weight 114.19 g/mol N/A

Appearance Colorless to light yellow liquid N/A

Boiling Point 60-62 °C at 15 mmHg N/A

Density 0.908 g/mL at 25 °C N/A

Refractive Index (n²⁰/D) 1.472 N/A

Chirality (S)-enantiomer N/A

Spectroscopic Signature
While specific spectra for the user's target molecule are unavailable, the characterization of the

parent amine would rely on standard techniques:

¹H NMR (Proton NMR): Would confirm the presence of the N-methyl group (singlet, ~2.2-2.4

ppm), the pyrrolidine ring protons (multiplets, ~1.5-3.0 ppm), and the aminomethyl protons

(multiplets, ~2.5-2.9 ppm).

¹³C NMR (Carbon NMR): Would show distinct signals for each of the six carbon atoms, with

the N-methyl carbon appearing around 40-45 ppm and the aminomethyl carbon (CH₂)

around 45-50 ppm.

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum would be expected to

show a molecular ion peak (M⁺) at m/z 114, with a prominent fragment corresponding to the

loss of the aminomethyl group.

Infrared (IR) Spectroscopy: Key stretches would include N-H bending and stretching for the

primary amine (~3300-3400 cm⁻¹ and ~1600 cm⁻¹) and C-H stretching for the aliphatic

groups (~2800-3000 cm⁻¹).
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The synthesis of N-alkylated derivatives like "Ethyl-(1-methyl-pyrrolidin-2-ylmethyl)-amine"

from a readily available precursor is a common strategy in medicinal chemistry. The most direct

and reliable method is reductive amination.

Hypothetical Synthesis via Reductive Amination
This two-step, one-pot process is highly efficient for creating secondary amines. It involves the

formation of an intermediate imine from a primary amine and an aldehyde, followed by its

immediate reduction to the target amine.

Expertise & Causality: Sodium triacetoxyborohydride (STAB) is chosen as the reducing agent

because it is mild, selective for imines in the presence of aldehydes, and does not require

acidic conditions that could protonate and deactivate the starting amine. Dichloromethane

(DCM) is a suitable aprotic solvent that effectively dissolves the reactants without interfering

with the reaction.

Step-by-Step Experimental Protocol
Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add (S)-1-Methyl-

2-(aminomethyl)pyrrolidine (1.0 eq) and dichloromethane (DCM, ~0.1 M concentration).

Aldehyde Addition: Add acetaldehyde (1.1 eq) to the solution and stir for 20-30 minutes at

room temperature to allow for imine formation.

Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the mixture.

Caution: Gas evolution may occur.

Reaction Monitoring: Allow the reaction to stir at room temperature for 4-12 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) until the starting amine is consumed.

Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium

bicarbonate (NaHCO₃). Stir for 15 minutes.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

DCM (3x).
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The resulting crude oil can be purified by column

chromatography on silica gel to yield the final product, Ethyl-(1-methyl-pyrrolidin-2-
ylmethyl)-amine.

Synthesis Workflow Diagram

Reactants Reagents & Solvent

Process

Final Product

(S)-1-Methyl-2-(aminomethyl)pyrrolidine

Step 1: Imine Formation
(Room Temperature)

Acetaldehyde Sodium Triacetoxyborohydride (STAB)

Step 2: In-situ Reduction

Reducing Agent

Dichloromethane (DCM)

Solvent

Intermediate Imine

Step 3: Aqueous Workup
(NaHCO3 Quench)

Step 4: Purification
(Column Chromatography)

Ethyl-(1-methyl-pyrrolidin-2-ylmethyl)-amine
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Caption: Reductive amination workflow for N-ethylation.

Applications in Drug Development
This class of chiral amines serves as a critical structural motif in various pharmacologically

active agents. Their ability to form key hydrogen bonds and salt bridges makes them effective

ligands for a range of biological targets.

Dopamine Receptor Ligands: The N-methylpyrrolidine scaffold is found in compounds

designed to target dopamine receptors, which are implicated in neurological disorders such

as Parkinson's disease and schizophrenia.

Muscarinic Acetylcholine Receptor (mAChR) Agonists: Derivatives have been explored as

agonists for mAChRs, particularly the M1 subtype, which is a target for treating cognitive

deficits in Alzheimer's disease. The tertiary amine of the pyrrolidine ring is often crucial for

binding to the orthosteric site of these receptors.

Asymmetric Catalysis: In addition to direct pharmaceutical use, chiral amines derived from

this scaffold are employed as ligands in asymmetric synthesis, helping to create other chiral

molecules with high enantiomeric purity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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